
Cimbuterol-d9 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cimbuterol-d9

Cat. No.: B565684 Get Quote

An In-Depth Technical Guide to Cimbuterol-d9
This technical guide provides a comprehensive overview of Cimbuterol-d9, a deuterated

isotopologue of the β-adrenergic agonist Cimbuterol. It is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical properties,

analytical applications, and presumed biological signaling pathways.

Core Compound Data
Cimbuterol-d9 is primarily utilized as an internal standard in analytical chemistry for the

accurate quantification of Cimbuterol and other related β-agonists in various matrices. Its

deuteration provides a distinct mass shift, facilitating precise measurements by mass

spectrometry.

Property Value

CAS Number 1246819-04-4

Molecular Formula C₁₃H₁₀D₉N₃O

Molecular Weight Approximately 242.36 g/mol

Synonyms
Cimbuterol-(tert-butyl-d9), 2-Amino-5-(2-tert-

butyl-d9-amino-1-hydroxyethyl)benzonitrile
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Analytical Applications and Methodologies
Cimbuterol-d9 is a critical reference material for quantitative analysis using techniques such

as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Mass Spectrometry (GC-MS).[1] Its use as an internal standard helps to

correct for matrix effects and variations in sample preparation and instrument response,

ensuring the accuracy and reliability of analytical data.

Experimental Protocol: Quantification of β-Agonists in
Biological Samples using LC-MS/MS with Cimbuterol-d9
Internal Standard
This protocol is a generalized procedure based on established methods for the analysis of

related β-agonists like Clenbuterol.

1. Sample Preparation (Solid-Phase Extraction - SPE)

Sample Hydrolysis: To 1 mL of urine sample, add a β-glucuronidase solution to deconjugate

any metabolites.

Extraction:

Condition a mixed-mode cation exchange SPE cartridge with methanol followed by water.

Load the hydrolyzed sample onto the cartridge.

Wash the cartridge with water and a weak organic solvent to remove interferences.

Elute the analyte and the internal standard with a methanolic solution containing a small

percentage of ammonia.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):
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Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water and acetonitrile or methanol, both

containing a small amount of formic acid to improve ionization.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for both the analyte (Cimbuterol) and the internal

standard (Cimbuterol-d9) are monitored.

Synthesis and Characterization
The synthesis of Cimbuterol-d9 involves the use of deuterated reagents to introduce nine

deuterium atoms into the tert-butyl group of the Cimbuterol molecule. A published method

describes a stable and simple synthetic route to produce high-purity Cimbuterol-d9 with an

isotopic abundance of 98.4%.[2] The structural confirmation and isotopic abundance are

typically determined using ¹H NMR and liquid chromatography-tandem mass spectrometry.[2]

Postulated Signaling Pathway
As a β-adrenergic agonist, Cimbuterol is expected to exert its biological effects through the β2-

adrenergic receptor signaling pathway. While specific studies on Cimbuterol's signaling are

limited, the pathway for the closely related and well-studied β2-agonist, Clenbuterol, serves as

an excellent model.

β2-Adrenergic Receptor Signaling Cascade
Activation of the β2-adrenergic receptor by an agonist like Cimbuterol initiates a cascade of

intracellular events. This process is crucial for its therapeutic effects, such as bronchodilation.
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Postulated β2-Adrenergic Receptor Signaling Pathway for Cimbuterol
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Caption: The proposed signaling pathway of Cimbuterol via the β2-adrenergic receptor.

Alternative Signaling Pathway: Akt/eNOS/NO
Research on Clenbuterol has also revealed an alternative signaling pathway involving Akt,

endothelial nitric oxide synthase (eNOS), and nitric oxide (NO). This pathway may contribute to

some of the cardiovascular effects of β2-agonists.
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Alternative Akt/eNOS/NO Signaling Pathway
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Caption: Postulated alternative signaling pathway for Cimbuterol involving Akt and eNOS.
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Conclusion
Cimbuterol-d9 is an indispensable tool for the accurate and reliable quantification of

Cimbuterol and related compounds in various scientific disciplines, from food safety to

pharmaceutical research. Understanding its chemical properties, analytical methodologies, and

the biological pathways it likely influences is crucial for its effective application in research and

development. The signaling pathways of the closely related compound Clenbuterol provide a

strong framework for predicting the molecular mechanisms of Cimbuterol's action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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